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Compound of Interest

Compound Name: matrigel

Cat. No.: B1166635 Get Quote

Welcome to the technical support center for Matrigel, designed for researchers, scientists, and

drug development professionals. This guide provides troubleshooting advice and frequently

asked questions to help you prevent premature gelling and ensure the successful use of

Matrigel in your experiments.

Frequently Asked Questions (FAQs)
Q1: At what temperature does Matrigel begin to gel?

A1: Matrigel will begin to form a gel at temperatures above 10°C and will rapidly gel at

temperatures greater than 22°C.[1][2] It is crucial to maintain a cold environment during

handling to prevent premature polymerization.[3]

Q2: What is the correct procedure for thawing Matrigel?

A2: Matrigel should be thawed overnight on ice in a refrigerator at 2°C to 8°C.[1][4] It is

important to use enough ice to ensure the vial remains surrounded by ice and not in cold water

as the ice melts.[1][4] Placing the ice bucket in a cold room or at the back of the refrigerator

can help minimize temperature fluctuations.[1][4]

Q3: Can I thaw Matrigel more quickly at room temperature or in a water bath?

A3: No, this is not recommended. Thawing at warmer temperatures will lead to premature and

uneven gelling, rendering the Matrigel unusable for most applications. Always thaw slowly on
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ice at 4°C.

Q4: Is it normal for thawed Matrigel to have a reddish color?

A4: Yes, it is normal for Matrigel containing phenol red to range in color from straw yellow to

dark red.[1][4] This color variation is due to the interaction of carbon dioxide with the

bicarbonate buffer and phenol red and does not affect the product's efficacy.[5] The color will

typically disappear upon equilibration with 5% CO2.[1][4][5]

Q5: How should I store Matrigel after thawing?

A5: After the initial thaw, it is highly recommended to create single-use aliquots to avoid

repeated freeze-thaw cycles.[1][4] These aliquots should be stored at -20°C in a non-frost-free

freezer or at -70°C in polypropylene or other freezer-compatible tubes.[1][4][6] Avoid storing

Matrigel in the freezer door where it is subject to frequent temperature fluctuations.[1]

Troubleshooting Guide: Premature Gelling
Issue: My Matrigel started to gel in the pipette tip/tube while I was working with it.
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Potential Cause Recommended Solution

Temperature above 10°C

Always keep Matrigel vials, tubes, and pipette

tips on ice.[1][7] Pre-chill all labware that will

come into contact with the Matrigel.[1][4] This

includes pipette tips, microcentrifuge tubes, and

culture plates.[8]

Slow handling

Work quickly and efficiently when pipetting

Matrigel to minimize its exposure to ambient

temperatures.[7]

Incorrect pipette usage

Use pre-chilled, positive displacement pipettes

or syringes for accurate measurement of the

viscous solution.[1][9] For standard pipettes,

consider trimming the end of the tip to increase

the orifice diameter.[8]

Friction/heat from pipetting

Pipette the viscous solution slowly and gently to

avoid generating heat. Avoid rapid and repeated

pipetting.

Issue: My Matrigel appears clumpy or has gelled in the vial upon thawing.
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Potential Cause Recommended Solution

Improper storage

Matrigel was likely stored in a "frost-free"

freezer, which subjects it to freeze-thaw cycles.

[6][9] Always use a non-frost-free freezer for

storage.

Incomplete thawing

The vial was not left to thaw for a sufficient

amount of time. Ensure thawing occurs

overnight to allow the entire volume to liquefy

evenly. High concentration Matrigel may require

longer thawing times.[9]

Frozen while partially gelled

If the Matrigel was not kept consistently cold

before its initial freezing, it may have partially

gelled. This can be irreversible.

Key Experimental Protocols
Protocol 1: Thawing Matrigel

Move the required number of Matrigel vials from the -20°C freezer to a covered ice bucket.

Ensure the vials are fully submerged in ice.

Place the ice bucket in a 2°C to 8°C refrigerator or a cold room overnight.[1][4]

The following day, confirm the Matrigel is completely thawed before use. It should be a liquid

with no visible gel particles.

Once thawed, gently swirl the vial in ice to ensure a homogenous distribution of proteins.[1]

[4]

Protocol 2: Aliquoting Matrigel
Perform this procedure in a sterile environment (e.g., a laminar flow hood).

Place the thawed Matrigel vial, pre-chilled sterile microcentrifuge tubes, and pre-chilled

pipette tips on ice.[3]
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Using a pre-chilled positive displacement pipette or a standard pipette with a wide-bore tip,

slowly and carefully dispense the desired volume of Matrigel into each microcentrifuge tube.

Change pipette tips frequently to prevent clogging and ensure accurate volume dispensing.

[3][5]

Immediately cap the aliquots and store them at -20°C (in a non-frost-free freezer) or -70°C.

[1][4]

Protocol 3: Diluting Matrigel
Use an ice-cold, serum-free medium or phosphate-buffered saline (PBS) for dilutions.[1] Do

not use water.

Keep both the Matrigel and the diluent on ice throughout the process.

Slowly add the chilled Matrigel to the chilled diluent.

Mix gently by swirling the tube or by slowly pipetting up and down with a pre-chilled, wide-

bore pipette tip.[1] Avoid introducing bubbles.

Quantitative Data Summary
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Parameter
Recommended
Value/Condition

Notes

Storage Temperature -20°C (non-frost-free) or -70°C
Avoid frost-free freezers to

prevent freeze-thaw cycles.[1]

Thawing Temperature 2°C to 8°C (on ice)

Thaw overnight to ensure

complete and even

liquefaction.[1][4]

Gelling Initiation Temp. > 10°C

Gelling is rapid at

temperatures above 22°C.[1]

[2]

Working Temperature On ice (approx. 0-4°C)

All materials in contact with

Matrigel should be pre-chilled.

[1][7]

Dilution for Firm Gel > 3 mg/mL

Extensive dilution (<3 mg/mL)

may result in a non-gelling

protein layer.[1]

In Vivo Application Dilution Do not dilute below 4 mg/mL
To prevent incomplete gel

formation.[6]
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Storage

Thawing

Gelling & Use

Store Matrigel at -20°C
in a Non-Frost-Free Freezer

Thaw Overnight on Ice
at 2-8°C

Step 1

Pre-Chill All
(Pipette Tips, Tubes, Plates)

Step 2

Aliquot for Single Use
(If necessary)

Optional

Dilute with Ice-Cold
Serum-Free Media/PBS

Step 3

Mix Gently
(Swirl or Slow Pipette)

Step 4
Dispense Matrigel for

Experimental Application

Step 5

Incubate at 37°C
to Induce Gelling

Final Step

Click to download full resolution via product page

Caption: Workflow for preventing premature Matrigel gelling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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